Cas no 2137599-69-8 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester is a heterocyclic compound featuring a triazole core functionalized with a morpholine substituent and a tert-butyl ester group. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The tert-butyl ester enhances stability, facilitating handling and storage, while the morpholine moiety contributes to solubility and potential bioactivity. The triazole ring offers robust reactivity for click chemistry and other transformations. This compound is valuable for constructing complex molecular architectures, with applications in drug discovery and material science. Its well-defined reactivity profile makes it a reliable intermediate for targeted synthesis.
1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester structure
2137599-69-8 structure
Product Name:1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester
CAS No:2137599-69-8
MF:C11H18N4O3
MW:254.285622119904
CID:5297055
Update Time:2025-06-14

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H18N4O3/c1-11(2,3)18-10(16)9-8(13-15-14-9)7-6-17-5-4-12-7/h7,12H,4-6H2,1-3H3,(H,13,14,15)
    • InChI Key: SEZVZNPVPBZYRV-UHFFFAOYSA-N
    • SMILES: N1C(C(OC(C)(C)C)=O)=C(C2COCCN2)N=N1

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-786680-0.05g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
0.05g
$1200.0 2025-02-22
Enamine
EN300-786680-0.1g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
0.1g
$1257.0 2025-02-22
Enamine
EN300-786680-0.25g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
0.25g
$1315.0 2025-02-22
Enamine
EN300-786680-0.5g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
0.5g
$1372.0 2025-02-22
Enamine
EN300-786680-1.0g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
1.0g
$1429.0 2025-02-22
Enamine
EN300-786680-2.5g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
2.5g
$2800.0 2025-02-22
Enamine
EN300-786680-5.0g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
5.0g
$4143.0 2025-02-22
Enamine
EN300-786680-10.0g
tert-butyl 5-(morpholin-3-yl)-1H-1,2,3-triazole-4-carboxylate
2137599-69-8 95.0%
10.0g
$6144.0 2025-02-22

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester Related Literature

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester

Research Brief on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester (CAS: 2137599-69-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester (CAS: 2137599-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and relevance in drug discovery.

Recent studies have demonstrated that the triazole moiety in this compound plays a critical role in its biological activity, particularly in modulating protein-protein interactions and enzyme inhibition. The morpholinyl group further enhances its solubility and bioavailability, making it a promising candidate for drug development. Researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

One of the most notable advancements involves the use of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester in click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has enabled the development of targeted drug delivery systems and diagnostic tools. This has opened new avenues for precision medicine, where the compound's specificity and reactivity are leveraged to create highly selective therapeutic agents.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in agrochemical research. Preliminary studies suggest that derivatives of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester exhibit herbicidal and fungicidal properties, offering a sustainable alternative to conventional agrochemicals. These findings underscore the versatility of this compound across multiple domains.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-morpholinyl)-, 1,1-dimethylethyl ester (CAS: 2137599-69-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, highlight its potential to address unmet medical and agricultural needs. Future studies will likely explore its utility in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further expanding its impact on the life sciences.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd